Cas no 391879-25-7 (4-methyl-3-nitro-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide)
4-methyl-3-nitro-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-3-nitro-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide
- Glycine, N-(4-methyl-3-nitrobenzoyl)-, (2-thienylmethylene)hydrazide (9CI)
- F0474-0391
- SMR000322955
- MLS000683139
- (E)-4-methyl-3-nitro-N-(2-oxo-2-(2-(thiophen-2-ylmethylene)hydrazinyl)ethyl)benzamide
- AKOS024578481
- DTXSID501319740
- 4-methyl-3-nitro-N-[2-oxo-2-[(2E)-2-(thiophen-2-ylmethylidene)hydrazinyl]ethyl]benzamide
- CHEMBL3194982
- 391879-25-7
- 4-methyl-3-nitro-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide
-
- Inchi: 1S/C15H14N4O4S/c1-10-4-5-11(7-13(10)19(22)23)15(21)16-9-14(20)18-17-8-12-3-2-6-24-12/h2-8H,9H2,1H3,(H,16,21)(H,18,20)
- InChI Key: OJBUTQFUORWNFV-UHFFFAOYSA-N
- SMILES: C(NN=CC1SC=CC=1)(=O)CNC(=O)C1=CC=C(C)C([N+]([O-])=O)=C1
Computed Properties
- Exact Mass: 346.07357611g/mol
- Monoisotopic Mass: 346.07357611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 145Ų
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- pka: 12.05±0.46(Predicted)
4-methyl-3-nitro-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0474-0391-2μmol |
4-methyl-3-nitro-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide |
391879-25-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0474-0391-5μmol |
4-methyl-3-nitro-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide |
391879-25-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0474-0391-10μmol |
4-methyl-3-nitro-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide |
391879-25-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0474-0391-20μmol |
4-methyl-3-nitro-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide |
391879-25-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0474-0391-1mg |
4-methyl-3-nitro-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide |
391879-25-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0474-0391-2mg |
4-methyl-3-nitro-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide |
391879-25-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0474-0391-3mg |
4-methyl-3-nitro-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide |
391879-25-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0474-0391-4mg |
4-methyl-3-nitro-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide |
391879-25-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0474-0391-5mg |
4-methyl-3-nitro-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide |
391879-25-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0474-0391-10mg |
4-methyl-3-nitro-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide |
391879-25-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-methyl-3-nitro-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 4-methyl-3-nitro-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide
Comprehensive Overview of 4-methyl-3-nitro-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide (CAS No. 391879-25-7)
The compound 4-methyl-3-nitro-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide (CAS No. 391879-25-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a thiophene ring and a nitrobenzamide moiety, this compound exhibits potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its hydrazinecarbonyl group, which may contribute to its bioactivity and binding affinity.
In recent years, the demand for novel heterocyclic compounds like 4-methyl-3-nitro-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide has surged due to their versatility in pharmaceutical development. The thiophene ring, a common motif in bioactive molecules, is known for its electron-rich properties, making it a valuable scaffold for designing enzyme inhibitors or receptor modulators. Meanwhile, the nitrobenzamide segment could play a role in enhancing solubility or metabolic stability, addressing key challenges in modern drug design.
The synthesis of CAS No. 391879-25-7 involves multi-step organic reactions, often starting from commercially available thiophene-2-carboxaldehyde and 4-methyl-3-nitrobenzoic acid derivatives. Optimizing the yield and purity of this compound is a topic of ongoing research, as evidenced by numerous publications exploring its structure-activity relationships (SAR). Scientists are also investigating its potential as a precursor for fluorescent probes or coordination polymers, leveraging its conjugated system and metal-binding capabilities.
From an industrial perspective, 4-methyl-3-nitro-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide aligns with the growing trend toward sustainable chemistry. Researchers are exploring greener synthetic routes, such as catalyst-free condensation or microwave-assisted reactions, to reduce environmental impact. This resonates with the broader scientific community's focus on green synthesis and atom economy, which are frequently searched topics in academic databases and AI-driven literature reviews.
Analytical characterization of this compound typically employs techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the presence of the methylidenehydrazine linker and the spatial orientation of the thiophene ring relative to the benzamide core. Such detailed structural insights are crucial for understanding its intermolecular interactions, a subject of high interest in computational chemistry and molecular docking studies.
In the context of drug discovery, derivatives of CAS No. 391879-25-7 are being evaluated for their pharmacokinetic properties, including membrane permeability and metabolic clearance. The nitro group in particular may serve as a hydrogen-bond acceptor, influencing target engagement—a hypothesis supported by recent cheminformatics analyses. These investigations align with trending searches on AI-assisted drug design and fragment-based lead optimization, reflecting the compound's relevance to cutting-edge research.
Beyond pharmaceuticals, 4-methyl-3-nitro-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide has potential applications in organic electronics. Its extended π-conjugation system could facilitate charge transport, making it a candidate for organic semiconductors or nonlinear optical materials. This dual utility in life sciences and materials engineering underscores its interdisciplinary appeal, a key factor driving its inclusion in high-impact journal articles and patent filings.
As the scientific community continues to explore CAS No. 391879-25-7, its safety profile and environmental fate remain important considerations. While not classified as hazardous, standard laboratory precautions are recommended during handling. The compound's stability under various pH conditions and photolytic degradation pathways are active areas of study, particularly for researchers focusing on benign-by-design principles—a hot topic in green chemistry forums and sustainability-focused conferences.
In summary, 4-methyl-3-nitro-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide represents a compelling case study in modern chemical innovation. Its structural complexity, coupled with diverse application prospects, positions it at the intersection of multiple scientific disciplines. Whether as a pharmacophore in drug development or a functional material in device engineering, this compound exemplifies the transformative potential of well-designed small molecules in addressing global challenges.
391879-25-7 (4-methyl-3-nitro-N-({N'-(1E)-(thiophen-2-yl)methylidenehydrazinecarbonyl}methyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)